Cas no 2228241-07-2 (2-methoxy-2-1-(2-methyl-1,3-thiazol-4-yl)cyclopropylacetic acid)

• Product Name: 2-methoxy-2-1-(2-methyl-1,3-thiazol-4-yl)cyclopropylacetic acid
• CAS No: 2228241-07-2
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6289689
• PubChem ID: 165969701
• Update Time: 2025-05-23

2-methoxy-2-1-(2-methyl-1,3-thiazol-4-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-1-(2-methyl-1,3-thiazol-4-yl)cyclopropylacetic acid
• EN300-1776952
• 2-methoxy-2-[1-(2-methyl-1,3-thiazol-4-yl)cyclopropyl]acetic acid
• 2228241-07-2

• Inchi： 1S/C10H13NO3S/c1-6-11-7(5-15-6)10(3-4-10)8(14-2)9(12)13/h5,8H,3-4H2,1-2H3,(H,12,13)
• InChI Key： FBJQOISDCFNOHH-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1(C(C(=O)O)OC)CC1

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-methoxy-2-1-(2-methyl-1,3-thiazol-4-yl)cyclopropylacetic acid

Professional Introduction to 2-Methoxy-2-1-(2-Methyl-1,3-thiazol-4-yl)cyclopropylacetic Acid (CAS No. 2228241-07-2)

2-Methoxy-2-1-(2-Methyl-1,3-thiazol-4-yl)cyclopropylacetic acid, with the chemical formula C₉H₁₁NO₃S, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2228241-07-2, belongs to a class of heterocyclic derivatives that have been extensively studied for their pharmacological significance. The presence of a cyclopropyl group and a thiazole moiety in its molecular structure imparts distinct chemical and biological characteristics, making it a subject of interest for further exploration.

The molecular structure of 2-Methoxy-2-1-(2-Methyl-1,3-thiazol-4-yl)cyclopropylacetic acid features a cyclopropyl ring substituted with a methoxy group and an acetic acid moiety, connected to a thiazole ring that carries a methyl group at the 2-position. This arrangement contributes to the compound's stability and reactivity, which are critical factors in drug design and development. The thiazole core is particularly noteworthy, as it is a common scaffold in many bioactive molecules and has been implicated in various biological processes.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in modulating several biological pathways. The pharmacological properties of 2-Methoxy-2-1-(2-Methyl-1,3-thiazol-4-yl)cyclopropylacetic acid have been the focus of multiple studies aimed at uncovering its potential therapeutic applications. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for the development of novel drugs targeting inflammatory and metabolic disorders.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The cyclopropyl group, in particular, has been shown to enhance binding affinity and reduce off-target effects, which are critical considerations in drug design. This feature makes 2-Methoxy-2-1-(2-Methyl-1,3-thiazol-4-yl)cyclopropylacetic acid an attractive candidate for further development into a therapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and environmental impact, aligning with contemporary pharmaceutical industry standards.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-Methoxy-2-1-(2-Methyl-1,3-thiazol-4-yl)cyclopropylacetic acid with greater accuracy before conducting expensive experimental trials. Molecular docking studies have identified potential binding interactions with enzymes such as COX-2 and PDE4, which are implicated in inflammation and asthma, respectively. These findings provide a strong rationale for further investigation into its therapeutic potential.

The pharmaceutical industry has taken notice of compounds like 2-Methoxy-2-1-(2-Methyl-1,3-thiazol-4-yl)cyclopropylacetic acid due to their unique structural features and biological activities. Several pharmaceutical companies have initiated programs to explore derivatives of this compound with improved pharmacokinetic profiles. These efforts aim to develop next-generation drugs that are more effective and have fewer side effects compared to existing therapies.

In conclusion, 2-Methoxy-2-1-(2-Methyl-1,3-thiazol-4-y lcyclopropylacetic acid (CAS No. 2228241-07) is a promising compound with significant potential in the field of pharmaceutical research. Its unique molecular structure, coupled with its demonstrated biological activities, makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in the fight against various diseases.